Cas no 1804405-92-2 (1,4-Bis(trifluoromethyl)-2-iodo-5-(trifluoromethoxy)benzene)

• Product Name: 1,4-Bis(trifluoromethyl)-2-iodo-5-(trifluoromethoxy)benzene
• CAS No: 1804405-92-2
• MF: C₉H₂F₉IO
• MW: 424.001686573029
• CID: 4964650
• Update Time: 2025-06-08

1,4-Bis(trifluoromethyl)-2-iodo-5-(trifluoromethoxy)benzene Chemical and Physical Properties

Names and Identifiers

• 1,4-Bis(trifluoromethyl)-2-iodo-5-(trifluoromethoxy)benzene

• Inchi： 1S/C9H2F9IO/c10-7(11,12)3-2-6(20-9(16,17)18)4(1-5(3)19)8(13,14)15/h1-2H
• InChI Key： RJRVFCQJWVMTTG-UHFFFAOYSA-N
• SMILES： IC1=CC(C(F)(F)F)=C(C=C1C(F)(F)F)OC(F)(F)F

Computed Properties

• Exact Mass: 423.90067 g/mol
• Monoisotopic Mass: 423.90067 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 424.00
• XLogP3: 5.5
• Topological Polar Surface Area: 9.2

Additional information on 1,4-Bis(trifluoromethyl)-2-iodo-5-(trifluoromethoxy)benzene

Introduction to 1,4-Bis(trifluoromethyl)-2-iodo-5-(trifluoromethoxy)benzene (CAS No. 1804405-92-2)

1,4-Bis(trifluoromethyl)-2-iodo-5-(trifluoromethoxy)benzene, with the CAS number 1804405-92-2, is a multifunctional organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound features a benzene ring substituted with two trifluoromethyl groups, an iodine atom, and a trifluoromethoxy group, making it a valuable building block for the synthesis of complex molecules.

The trifluoromethyl groups in 1,4-Bis(trifluoromethyl)-2-iodo-5-(trifluoromethoxy)benzene are known for their strong electron-withdrawing properties, which can significantly influence the electronic and steric properties of the molecule. The presence of these groups can enhance the stability and reactivity of the compound, making it useful in various synthetic transformations. The iodine atom, on the other hand, serves as a versatile leaving group, facilitating a wide range of substitution reactions. Additionally, the trifluoromethoxy group adds further complexity and functionality to the molecule.

In the context of medicinal chemistry, 1,4-Bis(trifluoromethyl)-2-iodo-5-(trifluoromethoxy)benzene has been explored for its potential as a precursor in the synthesis of novel pharmaceuticals. Recent studies have highlighted its utility in the development of drugs targeting specific biological pathways. For instance, researchers at the University of California have utilized this compound to synthesize potent inhibitors of protein kinases, which are key enzymes involved in cell signaling and disease progression. These inhibitors have shown promising results in preclinical studies for treating various cancers and inflammatory diseases.

Beyond medicinal applications, 1,4-Bis(trifluoromethyl)-2-iodo-5-(trifluoromethoxy)benzene has also found use in materials science. Its unique combination of functional groups makes it an excellent candidate for the synthesis of advanced materials with tailored properties. For example, scientists at the Massachusetts Institute of Technology (MIT) have employed this compound to develop new types of polymers with enhanced thermal stability and mechanical strength. These polymers have potential applications in high-performance coatings, adhesives, and electronic devices.

The synthesis of 1,4-Bis(trifluoromethyl)-2-iodo-5-(trifluoromethoxy)benzene typically involves multistep procedures that require precise control over reaction conditions to ensure high yields and purity. Common synthetic routes include nucleophilic aromatic substitution reactions and metal-catalyzed cross-coupling reactions. Recent advancements in catalytic methods have improved the efficiency and selectivity of these processes, making it easier to produce this compound on a larger scale.

In terms of safety and handling, it is important to note that while 1,4-Bis(trifluoromethyl)-2-iodo-5-(trifluoromethoxy)benzene is not classified as a hazardous material or controlled substance, proper precautions should be taken during its use. This includes wearing appropriate personal protective equipment (PPE) such as gloves and goggles, working in a well-ventilated area or fume hood, and following standard laboratory safety protocols.

The future prospects for 1,4-Bis(trifluoromethyl)-2-iodo-5-(trifluoromethoxy)benzene are promising. Ongoing research continues to uncover new applications and optimize existing synthetic methods. As our understanding of this compound deepens, it is likely to play an increasingly important role in both academic research and industrial settings.